Cas no 38843-85-5 (Benzene, 1,4-dimethoxy-2-propyl-)

• Product Name: Benzene, 1,4-dimethoxy-2-propyl-
• CAS No: 38843-85-5
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD27950236
• CID: 3961588
• PubChem ID: 12262497
• Update Time: 2025-06-08

Benzene, 1,4-dimethoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-propyl-
• 2,5-DiMethoxy-1-propylbenzene
• 1,4-dimethoxy-2-propylbenzene
• 1,4-dimethoxy-2-propyl benzene
• NJIMRIBDHNHEKL-UHFFFAOYSA-N
• Y14699
• SCHEMBL5154843
• DA-06242
• 38843-85-5

• MDL： MFCD27950236
• Inchi： 1S/C11H16O2/c1-4-5-9-8-10(12-2)6-7-11(9)13-3/h6-8H,4-5H2,1-3H3
• InChI Key： NJIMRIBDHNHEKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCC)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzene, 1,4-dimethoxy-2-propyl-

Benzene, 1,4-dimethoxy-2-propyl- (CAS No. 38843-85-5): A Comprehensive Overview in Modern Chemical Research

The compound Benzene, 1,4-dimethoxy-2-propyl-, identified by its Chemical Abstracts Service (CAS) number 38843-85-5, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a benzene core substituted with methoxy and propyl groups, has garnered attention due to its unique structural and functional properties. Its molecular structure not only makes it a subject of interest in synthetic chemistry but also opens avenues for exploration in medicinal chemistry and material science.

At the heart of understanding this compound lies its molecular architecture. The presence of two methoxy groups at the 1 and 4 positions, along with a propyl group at the 2 position, imparts distinct electronic and steric properties to the benzene ring. These modifications influence the compound's reactivity, solubility, and potential interactions with biological targets. The 1,4-dimethoxy- moiety enhances electron density on the ring, making it more susceptible to electrophilic aromatic substitution reactions, while the propyl- group introduces a bulkier substituent that can affect the compound's spatial orientation and interactions with enzymes or receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic compounds with similar structural motifs. The methoxy-substituted benzene derivatives are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The specific arrangement of substituents in Benzene, 1,4-dimethoxy-2-propyl- makes it an intriguing candidate for further investigation in drug discovery pipelines. Researchers have been particularly keen on understanding how these structural features modulate the compound's interaction with biological targets.

One of the most promising areas of research involving this compound is its potential as a scaffold for developing novel therapeutic agents. The methoxy groups can serve as points for further functionalization, allowing chemists to attach additional pharmacophores that enhance specific biological activities. For instance, studies have shown that methoxy-substituted benzenes can exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The propyl group at the 2 position can also be modified to fine-tune the compound's pharmacokinetic properties, such as improving solubility or reducing metabolic clearance.

The synthesis of Benzene, 1,4-dimethoxy-2-propyl- is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production of this compound compared to traditional approaches. Techniques such as cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired framework with high precision. These advancements not only facilitate research but also make it economically viable to produce larger quantities for industrial applications.

In addition to its pharmaceutical relevance, this compound has shown promise in material science applications. The unique electronic properties of substituted benzenes make them suitable candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The presence of methoxy groups can enhance charge transport properties, while the bulky propyl group can influence film formation and morphology. Researchers are exploring how variations in substitution patterns can optimize these properties for specific applications.

The environmental impact of synthesizing and utilizing Benzene, 1,4-dimethoxy-2-propyl- is also a consideration that drives innovation in green chemistry. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable catalysts or biocatalysts are being investigated as alternatives to traditional methods. Such approaches not only reduce the environmental footprint but also align with regulatory pressures favoring greener chemical processes.

Future directions in research on this compound include exploring its role in complex biological systems through computational modeling and high-throughput screening assays. By integrating experimental data with computational predictions, researchers can gain deeper insights into how this molecule interacts with biological targets at the molecular level. This holistic approach is crucial for identifying potential therapeutic applications and optimizing drug-like properties.

In conclusion,Benzene, 1,4-dimethoxy-2-propyl- (CAS No. 38843-85-5) stands as a testament to the versatility of aromatic compounds in modern chemical research. Its unique structure offers a rich ground for exploration across multiple disciplines, from pharmaceuticals to materials science. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound will undoubtedly play a significant role in shaping future advancements.